Cas no 337313-25-4 (2,5-Pyrrolidinedione, 3-[(2-aminoethyl)thio]-1-phenyl-)

• Product Name: 2,5-Pyrrolidinedione, 3-[(2-aminoethyl)thio]-1-phenyl-
• CAS No: 337313-25-4
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 1459588
• Update Time: 2024-08-23

2,5-Pyrrolidinedione, 3-[(2-aminoethyl)thio]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 3-[(2-aminoethyl)thio]-1-phenyl-

• Inchi： 1S/C12H14N2O2S/c13-6-7-17-10-8-11(15)14(12(10)16)9-4-2-1-3-5-9/h1-5,10H,6-8,13H2
• InChI Key： BPLRIIWVDGMZTA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(=O)CC(SCCN)C1=O

Computed Properties

• Exact Mass: 250.07772

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 513.0±45.0 °C(Predicted)
• PSA: 63.4
• pka: 8.68±0.10(Predicted)